Cas no 1450739-53-3 (1H-Imidazole, 1-ethyl-5-iodo-)

• Product Name: 1H-Imidazole, 1-ethyl-5-iodo-
• CAS No: 1450739-53-3
• MF: C₅H₇IN₂
• MW: 222.026952981949
• CID: 2111825
• Update Time: 2023-08-04

1H-Imidazole, 1-ethyl-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-iodo-1H-Imidazole
• 1H-Imidazole, 1-ethyl-5-iodo-
• LLVANSIXQRXBMO-UHFFFAOYSA-N

• Inchi： 1S/C5H7IN2/c1-2-8-4-7-3-5(8)6/h3-4H,2H2,1H3
• InChI Key： LLVANSIXQRXBMO-UHFFFAOYSA-N
• SMILES： IC1=CN=CN1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Topological Polar Surface Area: 17.8